Cas no 106690-49-7 (3-Pyridinecarboxylic acid, 1,6-dihydro-1,5-dimethyl-6-thioxo-, methylester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-1,5-dimethyl-6-thioxo-, methylester
• CAS No: 106690-49-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 1178235
• Update Time: 2024-08-05

3-Pyridinecarboxylic acid, 1,6-dihydro-1,5-dimethyl-6-thioxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-1,5-dimethyl-6-thioxo-, methylester
• 3-Pyridinecarboxylic acid, 1,6-dihydro-1,5-dimethyl-6-thioxo-, methyl ester

• Inchi： 1S/C9H11NO2S/c1-6-4-7(9(11)12-3)5-10(2)8(6)13/h4-5H,1-3H3
• InChI Key： MOLNBABUGZYIKB-UHFFFAOYSA-N
• SMILES： C1N(C)C(=S)C(C)=CC=1C(OC)=O

Computed Properties

• Exact Mass: 197.05113

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 60 °C(Solv: N,N-dimethylformamide (68-12-2); ethanol (64-17-5))
• Boiling Point: 264.9±50.0 °C(Predicted)
• PSA: 29.54
• pka: -2.39±0.70(Predicted)